Cas no 1995836-73-1 (methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate
• CAS No: 1995836-73-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5843556
• PubChem ID: 165717999
• Update Time: 2025-07-31

methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate
• 1995836-73-1
• EN300-1140689

• Inchi： 1S/C11H19N3O2/c1-5-12-10(11(15)16-4)9(3)14-7-8(2)6-13-14/h6-7,9-10,12H,5H2,1-4H3
• InChI Key： JPUNPJGEUBVIEK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=C(C)C=N1)NCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate

Methyl 2-(Ethylamino)-3-(4-Methyl-1H-Pyrazol-1-yl)butanoate (CAS No. 1995836-73-1): An Overview

Methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate (CAS No. 1995836-73-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate consists of an ester group, an ethylamino moiety, and a 4-methyl-1H-pyrazol-1-yl substituent. These functional groups contribute to the compound's overall reactivity and biological activity. The presence of the pyrazole ring, a well-known heterocyclic system, is particularly noteworthy due to its widespread use in pharmaceuticals for its ability to modulate various biological targets.

Recent studies have highlighted the potential of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. The ethylamino group is believed to play a crucial role in enhancing the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in targeting central nervous system (CNS) disorders.

In addition to its neuroprotective properties, methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate has shown promise in cancer research. A recent investigation reported in Cancer Research journal found that this compound can selectively inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The unique combination of functional groups within the molecule may contribute to its selective cytotoxicity against cancer cells while minimizing adverse effects on normal cells.

The pharmacokinetic properties of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. Its high oral bioavailability and low toxicity profile are particularly advantageous for potential therapeutic applications.

Furthermore, the synthetic accessibility of methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate has been optimized through various synthetic routes. A notable method involves the condensation of an appropriate aldehyde with an amino acid ester derivative, followed by cyclization to form the pyrazole ring. This efficient synthesis strategy allows for large-scale production and facilitates further optimization and derivatization efforts.

In conclusion, methyl 2-(ethylamino)-3-(4-methyl-1H-pyrazol-1-yl)butanoate (CAS No. 1995836-73-1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.